Cas no 93779-31-8 (benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate)

Benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate is a chiral bicyclic compound featuring a fused cyclopentane-pyrrolidine scaffold with a benzyl ester functional group. Its stereochemically defined structure (2S,3aS,6aS) makes it a valuable intermediate in asymmetric synthesis, particularly for the construction of complex heterocyclic frameworks. The rigid bicyclic system enhances conformational stability, which is advantageous in medicinal chemistry for targeting selective biological interactions. The benzyl ester moiety offers versatility for further derivatization, enabling selective deprotection or coupling reactions. This compound is particularly useful in the synthesis of peptidomimetics and bioactive molecules requiring constrained geometries. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate structure
93779-31-8 structure
Product Name:benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
CAS No:93779-31-8
MF:C15H19NO2
MW:245.31686425209
CID:61653
PubChem ID:13216858
Update Time:2025-05-28

benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate
    • (1S, 3S, 5S)-2-AZABICYCLO [3.3.0] OCTANE-3-CARBOXYLIC ACID BENZYL ESTER HYDROCHLORIDE
    • (+/-) phenylmethoxy octahydro-cyclopenta[b]pyrrole-2- carboxylate hydrochloride
    • RACEMIC-2-AZABICYCLO-(3,3,0)-OCTANE-3-CARBOXYLIC ACID BENZYL ESTER HCL
    • (S,S)-2-AZABICYCLO[3,3,0]-OCTANE-3-CARBOXYLIC ACID BENZYL ESTER HCL
    • (S,S)-2-AZABICYCLO[3,3,0]OCTANE-3-CARBOXYLIC ACID BENZYL ESTER HYDROCHLORIDE
    • cis-2-azabicyclo [3,3,0]octanecarboxylate
    • (S)-Benzyl endo
    • cis-2-azabicyclo [3,3,0]octanecarboxylate Hydrochloride
    • Benzyl (S,S,S)-2-azabicyclo[3.3.0]octane-3-carboxylate hydrochloride
    • Benzyl 2-azabicyclo[3.3.0]octane-3-carboxylate hydrochloride
    • Octahydro-cyclopenta[b]pyrrole-2-carboxylic acid phenylmethyl ester
    • (S,S)-2-Azabicyclo[3,3,0]-octane-3-carboxylic acid benzylester hydrochloride
    • (1S, 3S, 5S)-2-azabicyclo [3,3,0] octane-3-carborylic acid benzyl ester hydrochloride
    • (S,S,S)-2-Azabicyclo[3,3,0]octane-3-carboxylic acid benzyl ester hydrochloride
    • (S,S,S)-2-Azabicyclo[3,3,0]-octane-carboxylic acid benzylester hydrochloride
    • benzyl (2S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate
    • Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, phenylmethyl ester, [2S-(2a,3ab,6ab)]-
    • (S)-BENZYL ENDO, CIS-2-AZABICYCLO [3,3,0]OCTANECARBOXYLATE
    • (S,S,S)-2-AZABICYCLO[3,3,0]-OCTANE-3-CARBORYLIC ACID BENZYLESTER HYDROCHL ORIDE
    • Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, phenylmethyl ester, [2S-(2α,3aβ,6aβ)]- (ZCI)
    • Phenylmethyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate (ACI)
    • (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid benzyl ester
    • benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
    • J-501024
    • (2S,3aS,6aS)-Benzyloctahydrocyclopenta[b]pyrrole-2-carboxylate
    • KEDWLCOPRDSQBB-IHRRRGAJSA-N
    • SCHEMBL2001189
    • 129939-67-9
    • benzyl (1S,3S,5S)-2-azabicyclo[3.3.0]-octane-3-carboxylate
    • DTXSID30529012
    • EN300-383913
    • 93779-31-8
    • benzyl (lS,3S,5S)-2-azabicyclo[3.3.0]octane-3-carboxylate
    • AKOS015998608
    • Inchi: 1S/C15H19NO2/c17-15(18-10-11-5-2-1-3-6-11)14-9-12-7-4-8-13(12)16-14/h1-3,5-6,12-14,16H,4,7-10H2/t12-,13-,14-/m0/s1
    • InChI Key: KEDWLCOPRDSQBB-IHRRRGAJSA-N
    • SMILES: C([C@H]1N[C@H]2CCC[C@H]2C1)(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 245.14200
  • Monoisotopic Mass: 281.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: White to yellowish crystal powder
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 180-182 ºC
  • Boiling Point: 390.5ºC at 760 mmHg
  • Flash Point: 190ºC
  • PSA: 38.33000
  • LogP: 2.58920
  • Specific Rotation: -38 º (c=1, H2O)
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Security Information

benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
LY083-5g
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
93779-31-8 98%
5g
168CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
LY083-25g
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
93779-31-8 98%
25g
549CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
LY083-100g
benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
93779-31-8 98%
100g
1979CNY 2021-05-08
Alichem
A109007575-10g
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate
93779-31-8 95%
10g
$411.48 2023-08-31
Chemenu
CM202694-10g
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate
93779-31-8 95%
10g
$356 2021-06-09
TRC
S288855-50mg
(S)-Benzyl endo, cis-2-azabicyclo [3,3,0]octanecarboxylate
93779-31-8
50mg
$ 235.00 2022-06-03
TRC
S288855-100mg
(S)-Benzyl endo, cis-2-azabicyclo [3,3,0]octanecarboxylate
93779-31-8
100mg
$ 390.00 2022-06-03
TRC
S288855-250mg
(S)-Benzyl endo, cis-2-azabicyclo [3,3,0]octanecarboxylate
93779-31-8
250mg
$ 775.00 2022-06-03
eNovation Chemicals LLC
Y1078298-5g
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate
93779-31-8 95%
5g
$285 2022-11-02
eNovation Chemicals LLC
Y1078298-10g
(2S,3aS,6aS)-Benzyl octahydrocyclopenta[b]pyrrole-2-carboxylate
93779-31-8 95%
10g
$360 2022-11-02

benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Production Method

Production Method 1

Reaction Conditions
Reference
A method for the preparation of ramipril
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Synthesis of a highly active angiotensin converting enzyme inhibitor: 2-[N-[(S)-1-ethoxycarbonyl-3-phenylpropyl]-L-alanyl]-(1S,3S,5S)-2-azabicyclo[3.3.0]octane-3-carboxylic acid (Hoe 498)
Teetz, V.; Geiger, R.; Henning, R.; Urbach, H., Arzneimittel-Forschung, 1984, 34, 1399-401

Production Method 3

Reaction Conditions
Reference
Process for the preparation of ramipril and its intermediates
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of ramipril and stable pharmaceutical compositions
, United States, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of ramipril
, Germany, , ,

Production Method 6

Reaction Conditions
Reference
Separation of ramipril optical isomers by high-performance liquid chromatography
Ito, Motofumi; Kuriki, Takeo; Goto, Junichi; Nambara, Toshio, Journal of Liquid Chromatography, 1990, 13(5), 991-1000

benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Preparation Products

benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:93779-31-8)benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
Order Number:A844707
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:03
Price ($):168.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:93779-31-8)benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate
A844707
Purity:99%
Quantity:5g
Price ($):168.0
Email